Cas no 904814-74-0 (1H-1,5-Benzodiazepine,2-[1,1'-biphenyl]-4-yl-2,3,4,5-tetrahydro-)

• Product Name: 1H-1,5-Benzodiazepine,2-[1,1'-biphenyl]-4-yl-2,3,4,5-tetrahydro-
• CAS No: 904814-74-0
• MF: C₂₁H₂₀N₂
• MW: 300.396904945374
• MDL: MFCD06245436
• CID: 797699
• PubChem ID: 2771748
• Update Time: 2025-09-21

1H-1,5-Benzodiazepine,2-[1,1'-biphenyl]-4-yl-2,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-1,5-Benzodiazepine,2-[1,1'-biphenyl]-4-yl-2,3,4,5-tetrahydro-
• 2-BIPHENYL-4-YL-2,3,4,5-TETRAHYDRO-1H-BENZO[B][1,4]DIAZEPINE
• 4-(4-phenylphenyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine
• 2-(4-phenylphenyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine
• 2-Biphenyl-4-yl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine
• GL-0199
• DTXSID00378059
• 2-{[1,1'-biphenyl]-4-yl}-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine
• AKOS005254932
• 2-([1,1'-Biphenyl]-4-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine
• 904814-74-0
• MFCD06245436

• MDL： MFCD06245436
• Inchi： 1S/C21H20N2/c1-2-6-16(7-3-1)17-10-12-18(13-11-17)19-14-15-22-20-8-4-5-9-21(20)23-19/h1-13,19,22-23H,14-15H2
• InChI Key： HNWHNOSPLHNHNX-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2NCCC1C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 300.16300
• Monoisotopic Mass: 300.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 506.3°C at 760 mmHg
• Flash Point: 328°C
• Refractive Index: 1.599
• PSA: 24.06000
• LogP: 5.59840

1H-1,5-Benzodiazepine,2-[1,1'-biphenyl]-4-yl-2,3,4,5-tetrahydro- Security Information

• Hazardous Material Identification：